molecular formula C15H17N3O B8801247 4-methyl-N-[2-(6-methylpyridin-3-yl)ethyl]-N-nitrosoaniline

4-methyl-N-[2-(6-methylpyridin-3-yl)ethyl]-N-nitrosoaniline

Cat. No.: B8801247
M. Wt: 255.31 g/mol
InChI Key: SKCXHPWREXLYNY-UHFFFAOYSA-N
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Description

4-methyl-N-[2-(6-methylpyridin-3-yl)ethyl]-N-nitrosoaniline is a useful research compound. Its molecular formula is C15H17N3O and its molecular weight is 255.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H17N3O

Molecular Weight

255.31 g/mol

IUPAC Name

N-(4-methylphenyl)-N-[2-(6-methylpyridin-3-yl)ethyl]nitrous amide

InChI

InChI=1S/C15H17N3O/c1-12-3-7-15(8-4-12)18(17-19)10-9-14-6-5-13(2)16-11-14/h3-8,11H,9-10H2,1-2H3

InChI Key

SKCXHPWREXLYNY-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)N(CCC2=CN=C(C=C2)C)N=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a three-necked bottle, 5-(2-p-methylphenylaminoethyl)-2-methylpyridine 4.5 g and 2N HCl 200 ml was added, heated to 30° C. and stirred to complete dissolution, then cooled with ice-water bath to 0-5° C., added dropwise with NaNO2 aqueous solution (13.8 g of NaNO2 dissolved in 50 ml of water). After dropwise addition, the temperature was elevated and the reaction was performed at room temperature for 1 h. To the reaction liquor, saturated NaHCO3 solution was slowly added dropwise until no gas generated. A great quantity of solid appeared, stirred for 1 h, suction filtrated, washed with water to obtain light yellow solid powder, dried and weighed to obtain 2-methyl-5-(N-nitroso-2-p-methylphenylaminoethyl)pyridine 4.3 g. Yield was about 85%.
Quantity
4.5 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
reactant
Reaction Step Three

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